Cas no 2229142-09-8 (tert-butyl N-{5-2-(aminooxy)propan-2-yl-4-methyl-1,3-thiazol-2-yl}carbamate)

• Product Name: tert-butyl N-{5-2-(aminooxy)propan-2-yl-4-methyl-1,3-thiazol-2-yl}carbamate
• CAS No: 2229142-09-8
• MF: C₁₂H₂₁N₃O₃S
• MW: 287.378441572189
• CID: 6040746
• PubChem ID: 165640106
• Update Time: 2025-05-25

tert-butyl N-{5-2-(aminooxy)propan-2-yl-4-methyl-1,3-thiazol-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{5-2-(aminooxy)propan-2-yl-4-methyl-1,3-thiazol-2-yl}carbamate
• tert-butyl N-{5-[2-(aminooxy)propan-2-yl]-4-methyl-1,3-thiazol-2-yl}carbamate
• 2229142-09-8
• EN300-1887189

• Inchi： 1S/C12H21N3O3S/c1-7-8(12(5,6)18-13)19-9(14-7)15-10(16)17-11(2,3)4/h13H2,1-6H3,(H,14,15,16)
• InChI Key： BPBHJKCOGTZOSX-UHFFFAOYSA-N
• SMILES： S1C(NC(=O)OC(C)(C)C)=NC(C)=C1C(C)(C)ON

Computed Properties

• Exact Mass: 287.13036271g/mol
• Monoisotopic Mass: 287.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 115Ų

Additional information on tert-butyl N-{5-2-(aminooxy)propan-2-yl-4-methyl-1,3-thiazol-2-yl}carbamate

Research Brief on tert-butyl N-{5-2-(aminooxy)propan-2-yl-4-methyl-1,3-thiazol-2-yl}carbamate (CAS: 2229142-09-8)

This research brief provides an in-depth analysis of the latest advancements related to the chemical compound tert-butyl N-{5-2-(aminooxy)propan-2-yl-4-methyl-1,3-thiazol-2-yl}carbamate (CAS: 2229142-09-8). This compound has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. The brief synthesizes recent findings from peer-reviewed journals, patents, and industry reports to present a comprehensive overview of its synthesis, biological activity, and therapeutic potential.

The compound tert-butyl N-{5-2-(aminooxy)propan-2-yl-4-methyl-1,3-thiazol-2-yl}carbamate is a thiazole derivative featuring an aminooxy functional group, which is of particular interest for its role in bioorthogonal chemistry and targeted drug delivery. Recent studies have highlighted its utility as a building block in the synthesis of novel bioactive molecules, particularly in the context of covalent inhibitor design. The CAS number 2229142-09-8 serves as a unique identifier for this compound, facilitating its traceability in chemical databases and regulatory documents.

One of the key areas of research involving this compound is its application in proteolysis-targeting chimeras (PROTACs) and other bifunctional molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a linker in PROTACs designed to degrade oncogenic proteins. The aminooxy group enables site-specific conjugation to aldehydes or ketones, offering a versatile platform for the development of targeted therapies. Additionally, its stability under physiological conditions makes it a promising candidate for in vivo applications.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the yield and purity of tert-butyl N-{5-2-(aminooxy)propan-2-yl-4-methyl-1,3-thiazol-2-yl}carbamate. A patent filed in 2024 by a leading pharmaceutical company disclosed a novel catalytic method for its synthesis, achieving a 90% yield with minimal byproducts. This method leverages palladium-catalyzed cross-coupling reactions, which are both cost-effective and scalable for industrial production. Such innovations are critical for meeting the growing demand for this compound in preclinical and clinical research.

In terms of biological activity, preliminary studies have shown that derivatives of this compound exhibit potent inhibitory effects against specific kinases involved in inflammatory and proliferative diseases. For instance, a derivative incorporating a sulfonamide moiety demonstrated nanomolar activity against JAK3 kinase, a target implicated in autoimmune disorders. These findings underscore the compound's potential as a scaffold for developing next-generation kinase inhibitors with improved selectivity and reduced off-target effects.

Looking ahead, the therapeutic applications of tert-butyl N-{5-2-(aminooxy)propan-2-yl-4-methyl-1,3-thiazol-2-yl}carbamate are expected to expand, particularly in the fields of oncology and immunology. Ongoing clinical trials are evaluating its derivatives as monotherapies and combination treatments for various cancers. Furthermore, its compatibility with click chemistry techniques opens new avenues for diagnostic and theranostic applications. Researchers are also exploring its use in antibody-drug conjugates (ADCs), where its stability and conjugation efficiency are highly advantageous.

In conclusion, tert-butyl N-{5-2-(aminooxy)propan-2-yl-4-methyl-1,3-thiazol-2-yl}carbamate (CAS: 2229142-09-8) represents a versatile and promising compound in chemical biology and drug development. Its unique structural features and functional groups enable diverse applications, from covalent inhibitors to targeted degraders. Continued research and innovation in its synthesis and application are likely to yield significant breakthroughs in the coming years, solidifying its role in the pharmaceutical industry.